Cas no 1806035-81-3 (Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate)
Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate
-
- Inchi: 1S/C9H7F3INO4/c1-17-6(15)2-4-7(16)5(3-14-8(4)13)18-9(10,11)12/h3H,2H2,1H3,(H,14,16)
- InChI Key: SNTUCCLNIQUKII-UHFFFAOYSA-N
- SMILES: IC1=C(C(C(=CN1)OC(F)(F)F)=O)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 442
- XLogP3: 2
- Topological Polar Surface Area: 64.599
Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029096279-1g |
Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate |
1806035-81-3 | 97% | 1g |
$1,490.00 | 2022-04-01 |
Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate
Recent Advances in the Study of Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806035-81-3)
Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806035-81-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and neurological disorders.
The structural features of Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate make it a versatile building block for medicinal chemistry. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, which are desirable properties for drug candidates. Meanwhile, the iodo substituent offers opportunities for further functionalization through cross-coupling reactions, enabling the synthesis of diverse derivatives with tailored biological activities.
Recent research has focused on optimizing the synthetic routes for Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that significantly reduces reaction times while maintaining high selectivity. This advancement is expected to facilitate large-scale production and accelerate the compound's integration into drug development pipelines.
In addition to synthetic improvements, the biological evaluation of Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate has revealed promising pharmacological properties. Preliminary in vitro studies indicate that the compound exhibits moderate inhibitory activity against key enzymes involved in inflammatory pathways, such as COX-2 and 5-LOX. These findings suggest its potential as a lead compound for the development of dual-acting anti-inflammatory agents.
Furthermore, computational modeling studies have provided insights into the molecular interactions of Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate with biological targets. Molecular docking simulations highlight the compound's ability to bind selectively to specific pockets within target proteins, offering a rational basis for further structural optimization. These computational approaches are being leveraged to design next-generation derivatives with enhanced potency and selectivity.
Despite these advancements, challenges remain in the clinical translation of Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate. Issues such as bioavailability and toxicity profiles need to be addressed through comprehensive preclinical studies. Ongoing research aims to evaluate the compound's pharmacokinetic and pharmacodynamic properties in animal models, which will be critical for determining its therapeutic potential.
In conclusion, Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806035-81-3) represents a promising scaffold for drug discovery, with recent studies underscoring its synthetic accessibility and biological relevance. Continued research efforts are expected to unlock its full potential, paving the way for innovative therapeutic applications in the chemical biology and pharmaceutical sectors.
1806035-81-3 (Methyl 4-hydroxy-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)